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Compound of Interest

Ziprasidone hydrochloride
Compound Name:
monohydrate

cat. No.: B1662198

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ziprasidone is an atypical antipsychotic medication used in the treatment of schizophrenia and
bipolar disorder.[1][2][3] In the field of analytical chemistry, ziprasidone hydrochloride
monohydrate is utilized as a reference standard for the qualitative and quantitative analysis of
bulk drug substances and pharmaceutical formulations.[4][5] Its well-characterized physical
and chemical properties make it an ideal candidate for ensuring the accuracy and reliability of
analytical methods. These application notes provide detailed protocols for the use of
ziprasidone as a reference standard in High-Performance Liquid Chromatography (HPLC) for
assay and impurity determination.

Physicochemical Properties of Ziprasidone

Ziprasidone hydrochloride monohydrate is chemically known as 5-[2-[4-(1,2-benzisothiazol-
3-yl)piperazin-1-yllethyl]-6-chloro-1,3-dihydroindol-2-one hydrochloride monohydrate.[1][6] It is
a white to slightly pink powder. The molecular formula is C21H21CIN4OS - HCI - H20, and the
molecular weight is 467.41 g/mol .

Application: Assay of Ziprasidone in Capsules by
RP-HPLC
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This protocol describes a Reverse-Phase High-Performance Liquid Chromatography (RP-
HPLC) method for the quantification of ziprasidone in capsule dosage forms, using ziprasidone
as a reference standard.

Experimental Protocol

1. Materials and Reagents:

o Ziprasidone Reference Standard (USP or EP grade)[4]
e Ziprasidone capsules (sample)

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

o Potassium dihydrogen phosphate (analytical grade)

e Orthophosphoric acid (analytical grade)

o Water (HPLC grade)

2. Instrumentation:

e HPLC system with a UV detector

e C18 analytical column (e.g., 250 mm x 4.6 mm, 5 pum patrticle size)
e Analytical balance

e Volumetric flasks

o Pipettes

o Syringe filters (0.45 um)

» Sonicator

3. Chromatographic Conditions:
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Parameter Condition

Phosphate buffer (pH 3.0) and Methanol (60:40

Mobile Phase
VvIV)[6]
Column YMC C18 (150 x 4.6mm, 3um)|[6]
Flow Rate 1.0 mL/min[6]
Detection Wavelength 219 nm[6]
Injection Volume 20 pL[7]
Column Temperature Ambient
Run Time 5 minutes[6]

4. Preparation of Solutions:

e Phosphate Buffer (pH 3.0): Dissolve a suitable amount of potassium dihydrogen phosphate
in water to make a 0.05 M solution. Adjust the pH to 3.0 with orthophosphoric acid.[8]

» Mobile Phase: Mix the phosphate buffer and methanol in a 60:40 ratio. Filter through a 0.45
pum membrane filter and degas.[6][9]

o Standard Stock Solution (100 pg/mL): Accurately weigh about 10 mg of Ziprasidone
Reference Standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to
volume with the mobile phase.[6][7]

o Sample Solution (20 pg/mL): Take the contents of 20 capsules and calculate the average
weight.[7] Weigh a quantity of the powder equivalent to 10 mg of ziprasidone and transfer it
to a 100 mL volumetric flask.[7] Add about 70 mL of mobile phase and sonicate for 15
minutes. Dilute to volume with the mobile phase and mix well.[7] Filter the solution through a
0.45 pm syringe filter.[6] Further dilute 5 mL of this solution to 25 mL with the mobile phase
to obtain a final concentration of 20 pug/mL.

5. System Suitability: Inject the standard solution five times and evaluate the system suitability
parameters. The acceptance criteria are typically:

e Tailing factor: Not more than 2.0
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» Theoretical plates: Not less than 2000
o Relative Standard Deviation (RSD) for peak areas: Not more than 2.0%

6. Procedure: Inject the standard and sample solutions into the chromatograph and record the
peak areas. Calculate the amount of ziprasidone in the sample using the following formula:

Caption: Workflow for Ziprasidone Assay.
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Figure 2: Simplified Signaling Pathway of Ziprasidone
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Caption: Ziprasidone Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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